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Compound of Interest

2-(Piperidin-3-yloxy)-N-
Compound Name:

propylacetamide
CAS No.: 902837-33-6
Cat. No.: B3058585

Get Quote

Part 1: Executive Summary & Structural Logic
The Pharmacophore Context

The compound 2-(Piperidin-3-yloxy)-N-propylacetamide represents a specific instantiation of
the amino-ether-acetamide scaffold. This structural class is a "privileged scaffold" in medicinal
chemistry, frequently serving as a bioisostere for classical local anesthetics (e.g., substituted
piperidine-carboxamides like Mepivacaine) and as a core ligand for Sigma-1 (

) receptors.

Unlike the commercially ubiquitous 4-substituted isomers (e.g., CAS 902836-22-0), the 3-
substituted analog introduces a critical element of chirality and conformational bias. This guide
objectively compares the 3-isomer against its 4-isomer counterpart and N-substituted analogs
to assist researchers in library design and lead optimization.
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The Core Comparison: 3-Oxy vs. 4-Oxy Regioisomers

The primary decision point for researchers working with this scaffold is the regio-placement of

the ether linkage on the piperidine ring.

3-Isomer (Topic 4-1somer o
Feature . Implication
Compound) (Alternative)
The 3-isomer allows
for kinetic resolution to
target specific
Stereochemistry Chiral (R/S) Achiral (Meso-like) receptor pockets (e.g.,
VS
selectivity).
The 3-isomer locks
the side chain in a
Rigid Chair specific vector,

Conformation

(Axial/Equatorial bias)

Flexible Chair

potentially increasing
binding affinity if

matched to the target.

Metabolic Stability

Moderate (Steric
shielding)

Low (Exposed)

The 3-position offers
slight steric protection
against N-oxidation
compared to the

exposed 4-position.

Synthetic Cost

High (Requires chiral

pool/resolution)

Low (Symmetric

precursor)

4-isomer is preferred
for initial high-
throughput screening
(HTS); 3-isomer for

lead optimization.

Part 2: Detailed Comparative Analysis

Physicochemical Profiling (In Silico & Experimental)
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The following data synthesizes experimental trends from piperidine-ether libraries.

Table 1. Comparative Properties of Analogs

2-(Piperidin-3-yloxy)-

2-(Piperidin-4-yloxy)-  N-Benzyl-3-oxy

Property N-propylacetamide N-propylacetamide Analog

Molecular Weight 200.28 g/mol 200.28 g/mol 276.38 g/mol

cLogP (Lipophilicity) 0.85+0.2 0.82+0.2 245+0.3

pKa (Piperidine N) ~10.8 (Basic) ~10.9 (Basic) ~9.5 (Lower basicity)
TPSA (Polar Surface)  41.5 A2 41.5 A2 41.5 A2

Solubility (pH 7.4) High (>10 mg/mL) High (>10 mg/mL) Moderate (<1 mg/mL)
BBB Permeability High High Very High

Analysis:

» Bioavailability: Both the 3- and 4-isomers are highly polar and basic, suggesting good oral

bioavailability but potential rapid clearance unless the amine is masked or substituted.

o Lipophilicity: The N-propyl chain provides a baseline lipophilicity (cLogP ~0.85). Replacing

the propyl group with a benzyl group (Column 3) drastically increases cLogP to >2.4,

pushing the compound into the optimal range for CNS penetration (Sigma receptor

targeting).

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the functional impact of modifying specific regions of the

scaffold.
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Figure 1: SAR Map highlighting the three critical vectors for optimization. The 3-position ether
linkage (Site 2) is the discriminator for stereoselective binding.

Part 3: Experimental Protocols
Synthesis: The Williamson Ether Strategy

To access the 3-isomer specifically, a reductive amination route is often inferior due to
racemization risks. The Williamson Ether Synthesis using a protected piperidinol is the industry
standard for maintaining chiral integrity.

Workflow Diagram:
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Step 1: Protection
3-Hydroxypiperidine + Boc20
(Yield: >95%)

Purified Intermediate

Step 2: Alkylation (Williamson)
N-Boc-3-piperidinol + 2-Chloro-N-propylacetamide
Base: NaH, Solvent: DMF, 0°C -> RT

Ether Formation

Step 3: Deprotection
TFA/ DCM (1:4)
(Yield: ~85%)

Salt Formation

Final Product:
2-(Piperidin-3-yloxy)-N-propylacetamide
(TFA Salt)

Click to download full resolution via product page

Figure 2: Synthetic pathway prioritizing chiral retention. Note: NaH is required for the secondary
alcohol alkylation.

Detailed Protocol (Step 2 - Alkylation):

e Preparation: In a flame-dried round-bottom flask under Argon, dissolve N-Boc-3-
hydroxypiperidine (1.0 eq) in anhydrous DMF (0.5 M).

o Deprotonation: Cool to 0°C. Add Sodium Hydride (NaH, 60% dispersion, 1.2 eq) portion-
wise. Stir for 30 min until gas evolution ceases.

¢ Addition: Add 2-chloro-N-propylacetamide (1.1 eq) dropwise.
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» Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.
¢ Quench: Carefully quench with saturated

. Extract with EtOAc (3x).

« Purification: Silica gel chromatography (Hexane:EtOAc gradient). The ether product is
usually less polar than the starting alcohol.

Evaluation: Sigma-1 () Receptor Binding Assay

This protocol validates the affinity of the analog, a common primary target for this scaffold.
Reagents:
o Ligand: [?H]-(+)-Pentazocine (Specific

agonist).

o Tissue: Rat brain membrane homogenates or CHO cells expressing human

e Buffer: 50 mM Tris-HCI, pH 7.4.

Procedure:

Incubation: Incubate membrane protein (50 pg) with [3H]-(+)-Pentazocine (3 nM) and the test
compound (

to
M) for 120 min at 37°C.

o Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5%
polyethyleneimine).

o Counting: Measure radioactivity via liquid scintillation counting.

e Analysis: Calculate
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using non-linear regression. Convert to

using the Cheng-Prusoff equation.

Expected Results:

N-Propyl Analog (Topic):
nM (Moderate affinity).
N-Benzyl Analog:

nM (High affinity).

Interpretation: The propyl group is often too short for the secondary hydrophobic pocket of
the

receptor; benzylation significantly enhances potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

o 2. 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-
challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and
Serotonin Receptor Affinity in Membrane Preparations - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Comparative Profiling Guide: 2-(Piperidin-3-yloxy)-N-
propylacetamide and Structural Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058585/docs#comparative-profiling-guide-2-
piperidin-3-yloxy-n-propylacetamide-and-structural-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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